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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-P-benzoquinone

Cat. No.: B114747 Get Quote

An In-depth Technical Guide to 2,6-Di-tert-butyl-p-benzoquinone

This technical guide provides a comprehensive overview of the molecular structure, IUPAC

nomenclature, physicochemical properties, and synthesis of 2,6-Di-tert-butyl-p-
benzoquinone, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and IUPAC Name
IUPAC Name: 2,6-di-tert-butylcyclohexa-2,5-diene-1,4-dione[1][2][3]

The molecular structure of 2,6-Di-tert-butyl-p-benzoquinone consists of a p-benzoquinone

ring substituted with two tert-butyl groups at the 2 and 6 positions. These bulky tert-butyl

groups provide steric hindrance, which influences the molecule's reactivity and stability.

Molecular structure of 2,6-Di-tert-butyl-p-benzoquinone.

Physicochemical Properties
The key physicochemical properties of 2,6-Di-tert-butyl-p-benzoquinone are summarized in

the table below.
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Property Value

Molecular Formula C₁₄H₂₀O₂[1][2][3]

Molecular Weight 220.31 g/mol [1][2]

Appearance Light yellow to orange powder/crystals[4]

Melting Point 65-67 °C[5][6]

Solubility
Insoluble in water; Soluble in organic solvents[4]

[6]

CAS Number 719-22-2[1][2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,6-Di-tert-butyl-p-
benzoquinone.

Spectroscopy Data Highlights

¹H NMR
Spectral data is available for proton nuclear

magnetic resonance.[7]

¹³C NMR
Spectral data is available for carbon-13 nuclear

magnetic resonance.[8]

Mass Spectrometry (MS)

Mass spectra, including those from gas

chromatography-mass spectrometry (GC-MS),

are available.[8][9]

Infrared (IR) Spectroscopy
Fourier-transform infrared (FTIR) spectra have

been recorded.[8]

Raman Spectroscopy
Raman spectral data has been collected for this

compound.[8]

Experimental Protocols for Synthesis
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The primary method for synthesizing 2,6-Di-tert-butyl-p-benzoquinone is the oxidation of 2,6-

di-tert-butylphenol.[1] Several protocols have been developed, with variations in the oxidizing

agent and catalyst used.

Oxidation using Hydrogen Peroxide
One common synthetic route involves the oxidation of 2,6-di-tert-butylphenol with hydrogen

peroxide.[1][10][11]

Reactants: 2,6-di-tert-butylphenol, 35% aqueous solution of hydrogen peroxide.[11]

Catalyst: A titanosilicate catalyst may be used.[11]

Solvent: Acetonitrile is a suitable solvent for this reaction.[11]

Procedure:

A solution of 2,6-di-tert-butylphenol in methanol is prepared.[10]

Hydrogen peroxide and hydrogen bromide are added to the solution.[10]

The mixture is refluxed for approximately 25 minutes.[10]

Upon concentrating the solution, 2,6-di-tert-butyl-1,4-benzoquinone crystallizes out.[10]

Salcomine-Catalyzed Oxidation with Molecular Oxygen
An alternative, high-yield method utilizes a salcomine catalyst and molecular oxygen as the

oxidant.[1][5] This approach is noted for being environmentally benign.[1]

Reactants: 2,6-di-tert-butylphenol, Oxygen.[5]

Catalyst: Salcomine (bis(salicylidene)ethylenediiminocobalt(II)).[5]

Solvent: N,N-dimethylformamide (DMF).[5]

Procedure:

A flask is charged with 2,6-di-tert-butylphenol, DMF, and the salcomine catalyst.[5]
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With stirring, oxygen is introduced at a rate that maintains the reaction temperature below

50°C.[5]

The reaction is continued for about 4 hours, after which the temperature drops.[5]

The reaction mixture is then poured over crushed ice and hydrochloric acid to precipitate

the product.[5]

The resulting yellow-brown precipitate is collected by suction filtration and washed.[5]

The crude product is dried and can be further purified by recrystallization from ethanol to

yield pure 2,6-di-tert-butyl-p-benzoquinone.[5]

Applications
2,6-Di-tert-butyl-p-benzoquinone has several applications in research and industry:

Antioxidant: It is utilized as an antioxidant, for example, in the study of micropollutant

elimination from water.[1] It is also a metabolite of the widely used antioxidant butylated

hydroxytoluene (BHT).[1]

Chemical Intermediate: This compound serves as a precursor in the synthesis of other

organic molecules.[1]

Research: It is used in studies of redox chemistry and as a model compound to investigate

the effects of steric hindrance on chemical reactivity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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